Cas no 1251607-94-9 (N-{1-[1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-4-methoxybenzamide)

• Product Name: N-{1-[1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-4-methoxybenzamide
• CAS No: 1251607-94-9
• MF: C₂₂H₂₂FN₅O₃
• MW: 423.440187931061
• CID: 5763206
• PubChem ID: 49665373
• Update Time: 2025-10-25

N-{1-[1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-4-methoxybenzamide
• 1251607-94-9
• F3406-7741
• N-(1-(1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-4-methoxybenzamide
• N-[1-[1-(4-fluorophenyl)triazole-4-carbonyl]piperidin-4-yl]-4-methoxybenzamide
• AKOS024485455

• Inchi： 1S/C22H22FN5O3/c1-31-19-8-2-15(3-9-19)21(29)24-17-10-12-27(13-11-17)22(30)20-14-28(26-25-20)18-6-4-16(23)5-7-18/h2-9,14,17H,10-13H2,1H3,(H,24,29)
• InChI Key： WMJYECPKBQZPPQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(N2CCC(CC2)NC(C2C=CC(=CC=2)OC)=O)=O)N=N1

Computed Properties

• Exact Mass: 423.17066774g/mol
• Monoisotopic Mass: 423.17066774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{1-[1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-4-methoxybenzamide

Comprehensive Analysis of N-{1-[1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-4-methoxybenzamide (CAS No. 1251607-94-9)

In the realm of pharmaceutical and biochemical research, N-{1-[1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-4-methoxybenzamide (CAS No. 1251607-94-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 1,2,3-triazole core and piperidine moiety, is frequently studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its unique fluorophenyl and methoxybenzamide functional groups, which contribute to its diverse reactivity and binding properties.

The compound's CAS No. 1251607-94-9 serves as a critical identifier in chemical databases, enabling precise tracking in academic and industrial settings. Its synthesis often involves click chemistry methodologies, a hot topic in modern organic synthesis due to its efficiency and modularity. Recent trends in AI-driven drug design have further amplified interest in such compounds, as computational models increasingly predict their utility in targeting specific biological pathways. Questions like "How does 1,2,3-triazole enhance drug bioavailability?" or "What are the applications of fluorinated compounds in medicine?" reflect common user queries, aligning with this compound's relevance.

From a structural perspective, the 4-methoxybenzamide segment is notable for its role in modulating solubility and metabolic stability—a key consideration in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. Meanwhile, the 4-fluorophenyl group is often leveraged to fine-tune electronic effects and improve target affinity. These features make CAS No. 1251607-94-9 a versatile scaffold for developing kinase inhibitors or GPCR modulators, areas dominating current pharmaceutical research.

Environmental and synthetic accessibility are also frequently discussed in relation to this compound. With growing emphasis on green chemistry, researchers explore solvent-free or catalytic routes to synthesize such triazole derivatives. The compound’s stability under physiological conditions further bolsters its appeal for in vivo studies, a recurring theme in preclinical research forums.

In summary, N-{1-[1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-4-methoxybenzamide represents a convergence of cutting-edge chemical design and therapeutic potential. Its study addresses pressing questions in drug optimization and molecular pharmacology, making it a staple in contemporary scientific literature. As high-throughput screening and fragment-based drug discovery advance, this compound’s role is poised to expand, offering new avenues for innovation.